Cas no 118964-06-0 (1,4-Methano-1H-3-benzazepin-8-ol,2,3,4,5-tetrahydro-1,3-dimethyl-, (1R,4R)-)

1,4-Methano-1H-3-benzazepin-8-ol,2,3,4,5-tetrahydro-1,3-dimethyl-, (1R,4R)- structure
118964-06-0 structure
Product name:1,4-Methano-1H-3-benzazepin-8-ol,2,3,4,5-tetrahydro-1,3-dimethyl-, (1R,4R)-
CAS No:118964-06-0
MF:C13H17NO
MW:203.280183553696
CID:213334
PubChem ID:189594

1,4-Methano-1H-3-benzazepin-8-ol,2,3,4,5-tetrahydro-1,3-dimethyl-, (1R,4R)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Methano-1H-3-benzazepin-8-ol,2,3,4,5-tetrahydro-1,3-dimethyl-, (1R,4R)-
    • 118964-06-0
    • 1,4-Methano-1H-3-benzazepin-8-ol, 2,3,4,5-tetrahydro-1,3-dimethyl-, (1R)-
    • (-)-Aphanorphine
    • DTXSID10922820
    • Aphanorphine
    • (-)-8-Hydroxy-1,3-dimethyl-2,3,4,5-tetrahydro-1,4-methano-3-benzazepine
    • Inchi: InChI=1S/C13H17NO/c1-13-7-10(14(2)8-13)5-9-3-4-11(15)6-12(9)13/h3-4,6,10,15H,5,7-8H2,1-2H3
    • InChI Key: FVVVZSVINPVAIU-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C3(CN(C)C(C2)C3)C)C=1

Computed Properties

  • Exact Mass: 203.13111
  • Monoisotopic Mass: 203.131014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.148
  • Boiling Point: 325.4°Cat760mmHg
  • Flash Point: 159.1°C
  • Refractive Index: 1.598
  • PSA: 23.47

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